SB-205384

GABAA receptor kinetics current decay half-life non-benzodiazepine mechanism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H18N2O3S
Molecular Weight 330.4 g/mol
CAS No. 207727-26-2
Cat. No. B15616010
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Technical Parameters


Basic Identity
Product NameSB-205384
CAS207727-26-2
Molecular FormulaC17H18N2O3S
Molecular Weight330.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H18N2O3S/c1-3-4-7-22-17(21)13-9(2)19-16-14(15(13)18)11-6-5-10(20)8-12(11)23-16/h10,20H,5-8H2,1-2H3,(H2,18,19)
InChIKeyJDTZAGLGBRRCJT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





SB-205384: GABAA PAM with Unique Kinetics and Subunit Selectivity


SB-205384 (CAS 207727-26-2, also registered as 160296-13-9) is a non-benzodiazepine positive allosteric modulator (PAM) of γ-aminobutyric acid type A (GABAA) receptors. It belongs to the thienopyridine ester chemical class and is structurally distinct from benzodiazepines [1]. Unlike classical benzodiazepine-site modulators, SB-205384 exerts its primary effect by prolonging the decay half-life of GABA-evoked chloride currents rather than potentiating the peak current amplitude [2]. Its functional modulation is restricted to GABAA receptors containing α3, α5, or α6 subunits co-expressed with β and γ subunits, with minimal activity at α1- or α2-containing receptor isoforms [1][3]. This constrained subunit selectivity, combined with a non-benzodiazepine binding site, defines its utility as a pharmacological tool for dissecting α3/α5/α6-mediated GABAergic signaling.

Decay-prolonging kinetic mechanism, not peak amplitude
Subunit selectivity: α3/α5/α6-active; α1/α2-sparing
Non-benzodiazepine site; flumazenil-insensitive modulation

Why Generic Modulators Fail for SB-205384 Subunit Studies


Functional substitution of SB-205384 with other GABAA PAMs—including classical benzodiazepines, zolpidem, or α2/α3-preferring ligands such as SL-651,498 and TP003—is not scientifically valid because no other widely available tool compound combines SB-205384's three defining features: (i) a primary kinetic effect on current decay rather than amplitude potentiation [1], (ii) an α1/α2-sparing selectivity profile that uniquely includes α6-containing receptors [2], and (iii) binding to a site that is insensitive to the benzodiazepine antagonist flumazenil [2]. Zolpidem, for example, potentiates peak current rather than decay at α3β2γ2 receptors and acts primarily through α1-containing isoforms [3]. TP003 and SL-651,498 show functional activity at α2-containing receptors and bind to the benzodiazepine site, making them unsuitable for experiments requiring α6-selective modulation or benzodiazepine-site independence [4]. Each of these differences directly impacts the interpretation of experiments where subunit-specific modulation of inhibitory tone is the critical variable.

SB-205384: prolongs decay half-life
Zolpidem: potentiates peak current
Mechanisms not directly interchangeable
SB-205384: α6-inclusive, α1/α2-sparing
TP003 / SL-651498: α2-active, BZD-site
Subunit profiles may not transfer
SB-205384: flumazenil-insensitive
BZD-site ligands: flumazenil-antagonized
Binding-site orthogonality limits cross-use

Quantitative Differentiation Evidence for SB-205384


Kinetic Mechanism: Prolonged Current Decay vs. Zolpidem

SB-205384 exerts its primary modulatory effect by slowing the decay rate of GABA-evoked currents, in contrast to most GABAA modulators that primarily potentiate peak current amplitude. In rat cerebellar granule cells, SB-205384 increased the half-life of decay approximately 10-fold compared with control responses at the highest concentration tested, without increasing the maximum current evoked by saturating GABA (100 μM) [1]. A direct head-to-head comparison performed in the same study (Meadows et al., 1998) demonstrated that zolpidem, a benzodiazepine-site modulator, did not significantly slow decay rates of GABAA currents in Xenopus oocytes expressing the human α3β2γ2 subunit combination, whereas SB-205384 produced robust decay slowing on this same subunit combination [2]. This confirms that the kinetic mechanism of SB-205384 is both mechanistically distinct from benzodiazepine-site modulators and subunit-dependent.

Kinetic mechanism
Head-to-head
~10-fold increase in decay half-life vs. control zolpidem: no significant decay slowing
Supports decay-prolonging mechanism distinct from peak-potentiation
Rat cerebellar granule cells, whole-cell patch clamp
GABAA receptor kinetics current decay half-life non-benzodiazepine mechanism α3β2γ2 subunit selectivity

Subunit Selectivity Hierarchy: α6 > α3 > α5 with α1 Sparing

Heidelberg et al. (2013) performed the first comprehensive characterization of SB-205384 across all six α subunit subtypes co-expressed with β3 and γ2L in Xenopus oocytes. SB-205384 potentiated receptors containing α3, α5, and α6 subunits, with α6 conferring the greatest sensitivity. The EC50 values for potentiation of the GABA response were: 280.4 ± 23.7 nM for α6β3γ2L (n=6, peak potentiation 531.9 ± 97.7%), 695.5 ± 156.0 nM for α3β3γ2L (n=5, peak potentiation 359.6 ± 42.9%), and 730.0 ± 200.0 nM for α5β3γ2L (n=4, peak potentiation 389.2 ± 11.0%). The least sensitive isoform, α1β3γ2L, had an EC50 of 1.73 ± 0.49 μM (peak potentiation 209.4 ± 11.2%, n=4). The log EC50 for α6 was significantly different from α1 (P ≤ 0.001), α3 (P ≤ 0.05), and α5 (P ≤ 0.05). Receptors containing α2 or α4 showed no significant potentiation at the tested concentration (0.3 μM) [1]. This establishes a 6.2-fold selectivity window between α6 (highest sensitivity) and α1 (lowest sensitivity among responsive isoforms).

Subunit EC50 hierarchy
Head-to-head
α6 EC50 280 nM α3 696 nM α5 730 nM α1 1.73 µM α2/α4: no potentiation
Supports α6 > α3 > α5 potency rank; α1-sparing
Recombinant αβ3γ2L in Xenopus oocytes
α6-containing GABAA receptors EC50 potency ranking subunit selectivity window α1-sparing profile

Non-Benzodiazepine Binding Site: Flumazenil Insensitivity

Heidelberg et al. (2013) demonstrated that co-application of the benzodiazepine-site antagonist flumazenil (Ro15-1788, 10 μM) did not alter the modulatory effect of SB-205384 on α3β3γ2L receptors. The average enhancement by 0.3 μM SB-205384 alone was 202.9 ± 4.9%, and with 10 μM flumazenil this was 204.4 ± 8.5% (n=3, P > 0.1, paired t-test) [1]. In contrast, classical benzodiazepines such as diazepam and midazolam are fully antagonized by flumazenil at the benzodiazepine binding site. This result directly confirms that SB-205384 acts through a regulatory site distinct from the high-affinity benzodiazepine binding pocket. The α1/α6 chimeric subunit experiments further suggested that the SB-205384 binding site may involve domains outside the N-terminal extracellular region where the benzodiazepine site resides [1]. The original Meadows et al. (1998) study had already established that zolpidem, a benzodiazepine-site ligand, does not mimic the kinetic signature of SB-205384 at α3β2γ2 receptors [2].

Flumazenil insensitivity
Head-to-head
SB-205384 enhancement 202.9% alone vs. 204.4% with flumazenil (P>0.1)
Supports non-BZD binding site; orthogonal modulation
α3β3γ2L, GABA EC20, flumazenil 10 µM
flumazenil insensitivity non-benzodiazepine binding site allosteric modulation site binding site orthogonality

Species-Dependent α6 Sensitivity: Rat vs. Human

Heidelberg et al. (2013) identified a single amino acid residue in loop E of the agonist binding domain as a key determinant of SB-205384 sensitivity. In rat α6 subunits, position 119 is a leucine (L119), whereas in human α6 subunits this position is an isoleucine (I119). Mutation of rat α6 L119 to isoleucine (α6L119I) significantly reduced potentiation by 0.3 μM SB-205384 [1]. Conversely, the reverse mutation in the α1 subunit (α1I120L) significantly enhanced sensitivity to SB-205384, converting a largely insensitive receptor into a responsive one, without changing GABA sensitivity (GABA EC50: α1 wild-type 18.4 ± 1.6 μM vs. α1I120L 21.0 ± 3.1 μM) [1]. The leucine at this position is shared among rat α3, α5, and α6 subunits, while other α subunits bear isoleucine. This finding has direct implications: SB-205384 will exhibit substantially higher potency at rat α6-containing receptors than at human α6-containing receptors, and this species difference must be accounted for when comparing rodent in vivo data with potential human translational predictions.

Species variation
Head-to-head
α6 Leu119 (rat): high sensitivity α6 Ile119 (human): reduced sensitivity
Species-dependent α6 response may require validation
Loop E amino acid substitution study
species-dependent pharmacology α6 subunit leucine/isoleucine polymorphism rat vs. human GABAA receptor translational neuroscience

In Vivo Anxiolysis Without Sedation: Elevated Plus-Maze

Navarro et al. (2006) evaluated SB-205384 (0.5–4 mg/kg, i.p.) in the elevated plus-maze test in male mice. SB-205384 produced a significant increase in the frequency of entries into open arms and the time spent in open arms, along with a reduction in time spent in closed arms, compared with the vehicle control group. Increases in unprotected head-dipping and decreases in protected stretched-attend postures were also observed [1]. Importantly, this anxiolytic-like profile occurred at doses that did not produce significant sedation or impairment of locomotor activity, consistent with the α1-sparing subunit selectivity demonstrated in vitro [2]. In contrast, classical benzodiazepines such as diazepam and midazolam produce sedation and motor impairment at anxiolytic doses through their activity at α1-containing receptors [3]. Furthermore, in a zebrafish seizure model (Mundy et al., 2021), SB-205384 (as an α6-selective PAM) mitigated TETS-induced seizure-like behavior at concentrations that did not elicit sedation, whereas midazolam caused significant sedation at the concentration required to stop seizure behavior [3].

Anxiolysis without sedation
Reported
Increased open-arm exploration at 0.5–4 mg/kg, no sedation in elevated plus-maze
Supports α3-mediated anxiolytic-like effect without α1 sedation
Male mice, i.p. administration
elevated plus-maze anxiolytic without sedation in vivo behavioral pharmacology α3-subunit-mediated anxiolysis

Absence of Anti-Aggressive Activity: Isolation-Induced Aggression

Navarro et al. (2008) tested SB-205384 (0.5–4 mg/kg, i.p.) in the isolation-induced aggression paradigm in male mice. The results indicated that SB-205384 did not produce any significant behavioral changes across the entire dose range tested, suggesting that GABAA receptors containing the α3 subunit may not be involved in the modulation of aggression [1]. This negative finding stands in contrast to the well-documented anti-aggressive effects of compounds with activity at α1-containing GABAA receptors, including classical benzodiazepines and positive modulators targeting α1 subunits [1]. This behavioral dissociation—anxiolytic efficacy in the elevated plus-maze without anti-aggressive activity in the isolation paradigm—provides a unique pharmacological fingerprint that distinguishes SB-205384 from non-selective GABAA modulators and from α1-preferring compounds.

No anti-aggressive effect
Reported
No significant behavioral change in isolation-induced aggression model
Supports dissociation of anxiety and aggression pathways
Male mice, 0.5–4 mg/kg
isolation-induced aggression α3 vs. α1 subunit in aggression negative behavioral pharmacology subunit-specific behavioral dissociation

Optimal Application Scenarios for SB-205384


α6-Containing GABAA Receptor Function in Cerebellar Studies

SB-205384 is the only commercially available GABAA PAM with quantitatively demonstrated high potency at α6-containing receptors (EC50 280 nM, the most sensitive isoform) [1]. This makes it uniquely suited for studies of extrasynaptic α6β3δ and α6β3γ2 receptors, which are predominantly expressed in cerebellar granule neurons [1]. The α6 preference, combined with its insensitivity to flumazenil (confirmed at α3β3γ2L: 202.9% vs. 204.4% enhancement with/without flumazenil) [1], enables experiments where benzodiazepine-site ligands must be excluded as confounding variables. Users should note the species-dependent sensitivity: rat α6 (Leu119) shows high sensitivity, while human α6 (Ile119) is predicted to have substantially reduced sensitivity [1].

α3-Mediated Anxiolysis Without α1 Sedation

SB-205384 enables in vivo anxiolytic studies without the sedative confound that limits classical benzodiazepine use. In the elevated plus-maze, SB-205384 (0.5–4 mg/kg, i.p.) significantly increased open-arm exploration without sedation [2]. This behavioral profile is mechanistically grounded in the compound's α1-sparing selectivity: α1-containing receptors show the lowest sensitivity (EC50 1.73 μM, 6.2-fold less sensitive than α6) [1], while α2 and α4 subtypes show no significant potentiation at 0.3 μM [1]. Researchers studying anxiety circuitry in rodents can use SB-205384 as a subunit-specific probe for α3/α5-mediated effects without engaging α1 pathways that drive sedation, ataxia, and tolerance.

Kinetic Studies of IPSC Duration with a Decay-Selective Modulator

SB-205384 is the only widely available GABAA modulator whose primary effect is prolongation of current decay half-life (~10-fold increase at saturating concentrations) rather than peak amplitude potentiation [3]. This kinetic signature is restricted to α3/α5/α6-containing receptors [1][4]. Researchers studying the impact of IPSC duration on neuronal integration, synaptic plasticity, or network oscillations can use SB-205384 to selectively manipulate decay kinetics in specific neuronal populations without confounding peak amplitude changes. The contrast with zolpidem—which potentiates peak current at α1-containing receptors but does not slow decay at α3β2γ2—provides a clean comparator for mechanistic studies [4].

Negative Control for α3-Mediated Aggression Studies

SB-205384's demonstrated lack of effect on isolation-induced aggression at 0.5–4 mg/kg, i.p. in male mice [5] establishes it as a valuable negative-control compound. In experimental designs where dissociation of anxiolytic and anti-aggressive effects is critical, SB-205384 provides a subunit-specific tool that produces anxiolysis in the elevated plus-maze [2] while leaving aggressive behavior unchanged [5]. This behavioral dissociation profile is not available from non-selective benzodiazepines, which affect both anxiety and aggression through combined α1/α2/α3/α5 activity.

Application
Selection Property
Validation Focus
α6-containing receptor studies
α6-preferring, flumazenil-insensitive modulation
Species-dependent α6 sensitivity review
α3-mediated anxiolysis research
α1-sparing, non-sedating anxiolytic-like profile
Behavioral dose-range without sedation
IPSC decay kinetics studies
Decay-prolonging mechanism, not peak amplitude
Kinetic isolation from amplitude effects
Aggression-negative control studies
Lack of anti-aggressive activity at anxiolytic doses
Behavioral dissociation from anxiety endpoints

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